Cas no 1805756-80-2 (2-Bromo-1-(2-ethyl-4-(trifluoromethyl)phenyl)propan-1-one)

2-Bromo-1-(2-ethyl-4-(trifluoromethyl)phenyl)propan-1-one is a brominated aromatic ketone featuring a trifluoromethyl and ethyl substituent on the phenyl ring. This compound is of interest in synthetic organic chemistry due to its utility as a versatile intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The presence of the bromine atom at the α-position enhances reactivity, facilitating nucleophilic substitution or further functionalization. The trifluoromethyl group contributes to enhanced lipophilicity and metabolic stability, making it valuable in medicinal chemistry applications. Its well-defined structure and high purity ensure consistent performance in synthetic routes, particularly in the development of biologically active molecules.

2-Bromo-1-(2-ethyl-4-(trifluoromethyl)phenyl)propan-1-one structure

1805756-80-2 structure

Product Name:2-Bromo-1-(2-ethyl-4-(trifluoromethyl)phenyl)propan-1-one

CAS No:1805756-80-2

MF:C₁₂H₁₂BrF₃O

MW:309.12229347229

CID:4971057

Update Time:2025-05-28

2-Bromo-1-(2-ethyl-4-(trifluoromethyl)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-1-(2-ethyl-4-(trifluoromethyl)phenyl)propan-1-one
- Inchi： 1S/C12H12BrF3O/c1-3-8-6-9(12(14,15)16)4-5-10(8)11(17)7(2)13/h4-7H,3H2,1-2H3
- InChI Key： KKPQGURBVDXUJD-UHFFFAOYSA-N
- SMILES： BrC(C)C(C1C=CC(C(F)(F)F)=CC=1CC)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 277
XLogP3: 4.5
Topological Polar Surface Area: 17.1

2-Bromo-1-(2-ethyl-4-(trifluoromethyl)phenyl)propan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013024979-250mg	2-Bromo-1-(2-ethyl-4-(trifluoromethyl)phenyl)propan-1-one	1805756-80-2	97%	250mg	475.20 USD	2021-06-24
Alichem	A013024979-500mg	2-Bromo-1-(2-ethyl-4-(trifluoromethyl)phenyl)propan-1-one	1805756-80-2	97%	500mg	815.00 USD	2021-06-24
Alichem	A013024979-1g	2-Bromo-1-(2-ethyl-4-(trifluoromethyl)phenyl)propan-1-one	1805756-80-2	97%	1g	1,579.40 USD	2021-06-24